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Compound of Interest

Compound Name: Diethylene glycol dibenzoate

Cat. No.: B031904 Get Quote

Essential Safety and Handling Guide for Diethylene
Glycol Dibenzoate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Diethylene glycol dibenzoate in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Properties and Exposure Limits
While specific occupational exposure limits for Diethylene glycol dibenzoate have not been

established by OSHA or ACGIH, it is crucial to handle the substance with care.[1] The

toxicological properties have not been thoroughly investigated, warranting cautious handling to

prevent potential health effects.[2]
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Property Value

Chemical Formula C18H18O5

CAS Number 120-55-8

Appearance Colorless to straw-colored viscous liquid

Odor Mild ester-like

Boiling Point 240 °C at 5 mmHg

Flash Point >150 °C (TCC)

Density 1.175 g/mL at 25 °C

Solubility
Insoluble in water; soluble in common organic

solvents

Acute Oral Toxicity (Rat LD50) 2830 mg/kg

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure when handling Diethylene
glycol dibenzoate. The following table outlines the recommended PPE for various laboratory

tasks.
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Body Part Recommended Protection

Eyes/Face

Wear tightly fitting safety goggles with side-

shields or a face shield.[3] Eye protection should

be tested and approved under government

standards such as NIOSH (US) or EN 166 (EU).

[2]

Skin

Handle with gloves.[2] Rubber gloves are

recommended.[4] Gloves must be inspected

before use, and proper removal techniques

should be followed to avoid skin contact.[2]

Wear a lab coat or impervious clothing.[3][5]

Respiratory

Respiratory protection is not typically required

under normal use with adequate ventilation.[2]

[4] If exposure limits are exceeded or irritation is

experienced, a full-face respirator with

appropriate cartridges should be used.[3][5]

Standard Operating Procedures
Adherence to the following step-by-step procedures is critical for the safe handling and

disposal of Diethylene glycol dibenzoate.

Handling and Storage
Ventilation: Always work in a well-ventilated area.[2] Local exhaust ventilation is

recommended to prevent the generation of vapor or mist.[6]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[6]

Hygiene Practices: Wash hands thoroughly after handling, before breaks, and at the end of

the workday.[2][6] Eating, drinking, and smoking should be prohibited in handling areas.[7]

Storage: Store in a tightly closed, original container in a dry, cool, and well-ventilated place.

[2][3] Keep away from heat and incompatible materials.[3]
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Spill Response Protocol
Evacuate: Evacuate unnecessary personnel from the spill area.[7]

Ventilate: Ensure adequate ventilation of the area.[2]

Containment: Wear appropriate PPE. Stop the leak if it is safe to do so.[7] Prevent the spill

from entering drains or waterways.[2]

Cleanup: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[2][7]

Disposal: Collect the absorbed material and place it in a suitable, closed container for

disposal as hazardous waste.[2][8]

Disposal Plan
Waste Characterization: Diethylene glycol dibenzoate is toxic to aquatic life.[2]

Disposal Method: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[2] Do not discharge into sewers or the environment.[1][2]

Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with local and national regulations.[2][6]

Emergency First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek medical attention if symptoms persist.[2][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[2][6] Seek medical attention if irritation

occurs or persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[9] Remove contact

lenses if present and easy to do. Continue

rinsing.[6] Seek medical attention.[6]

Ingestion

Do NOT induce vomiting.[7] Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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